8-Ethyl-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of new series of pyridine and fused pyridine derivatives involved the creation of isoquinoline and naphthyridine derivatives, showcasing the versatility of pyridine carbonitriles in generating diverse chemical structures with potential applications in various fields of chemistry (S. A. Al-Issa, 2012).
- In another study, pyridine hydrochloride was utilized as a reagent for synthesizing o-chloro hydroxy derivatives in the pyridine and quinoline series, demonstrating the compound's efficiency in the synthesis of chloro compounds from bromo derivatives (F. Mongin et al., 1996).
- Research on 8-Hydroxy-2-methylquinolinium tetrachlorido(pyridine-2-carboxylato-κ2 N,O)stannate(IV) revealed the N,O-chelation by a pyridine-2-carboxylate in a cis-SnNOCl4 octahedral geometry, providing insights into the structural properties of metal-organic frameworks (E. Najafi et al., 2011).
Chemical Reactivity and Applications
- Schiff bases derived from 3-Amino-2H-pyrano[2,3-b]quinolin-2-ones were synthesized and tested for antifungal activities, demonstrating the potential of quinoline derivatives in medicinal chemistry (S. Rajendran & R. Karvembu, 2002).
- A study on the modification of chitosan with ethoxycarbonyl and 3-fluoroimidazo[1,2-a]pyridine-2-carbonyl fragments highlighted the incorporation of pyridine derivatives into natural biopolymers, indicating their utility in enhancing biopolymer functionalities (A. Levov et al., 2011).
properties
IUPAC Name |
8-ethyl-2-pyridin-3-ylquinoline-4-carbonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O/c1-2-11-5-3-7-13-14(17(18)21)9-15(20-16(11)13)12-6-4-8-19-10-12/h3-10H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOKRMUBLUWGSDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CC(=N2)C3=CN=CC=C3)C(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Ethyl-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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